Cas no 2171706-26-4 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxy-2,2-dimethylpropyl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxy-2,2-dimethylpropyl)carbamoylpropanoic acid
• CAS No: 2171706-26-4
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6102156
• PubChem ID: 165813922
• Update Time: 2025-10-29

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxy-2,2-dimethylpropyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxy-2,2-dimethylpropyl)carbamoylpropanoic acid
• EN300-1503441
• 2171706-26-4
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(3-hydroxy-2,2-dimethylpropyl)carbamoyl]propanoic acid

• Inchi： 1S/C24H28N2O6/c1-24(2,14-27)13-25-22(30)20(11-21(28)29)26-23(31)32-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-20,27H,11-14H2,1-2H3,(H,25,30)(H,26,31)(H,28,29)
• InChI Key： CXJVWWPJYUCQCE-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(NCC(C)(C)CO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 125Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxy-2,2-dimethylpropyl)carbamoylpropanoic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxy-2,2-dimethylpropyl)carbamoylpropanoic Acid (CAS No. 2171706-26-4)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxy-2,2-dimethylpropyl)carbamoylpropanoic acid (CAS No. 2171706-26-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hydroxy-functionalized side chain. These characteristics make it a valuable intermediate in the synthesis of peptides and other bioactive molecules.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The presence of the hydroxy-functionalized side chain adds further complexity and functionality to the molecule, making it suitable for a variety of applications in drug discovery and development.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry explored the use of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxy-2,2-dimethylpropyl)carbamoylpropanoic acid as a key intermediate in the synthesis of peptidomimetics with enhanced biological activity. The researchers found that the compound's unique structure allowed for the creation of peptides with improved stability and selectivity, which are crucial properties for drug candidates.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the role of this compound in modulating protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their modulation can have significant therapeutic implications. The study demonstrated that derivatives of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxy-2,2-dimethylpropyl)carbamoylpropanoic acid were effective in disrupting specific PPIs involved in cancer progression, suggesting potential applications in oncology.

The synthetic route to this compound typically involves several steps, including the formation of the Fmoc-amino acid derivative and subsequent coupling reactions to introduce the hydroxy-functionalized side chain. The efficiency and purity of these synthetic processes are crucial for ensuring the quality and consistency of the final product. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize and purify this compound.

In addition to its use as an intermediate in peptide synthesis, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxy-2,2-dimethylpropyl)carbamoylpropanoic acid has also shown promise in other areas of medicinal chemistry. For example, it has been used as a building block in the synthesis of small molecules designed to target specific enzymes or receptors. These small molecules can serve as lead compounds for further optimization and development into potential drugs.

The versatility of this compound is further exemplified by its application in chemical biology research. Scientists have utilized it to probe cellular pathways and understand the mechanisms underlying various diseases. By incorporating this compound into designed probes or reporters, researchers can gain insights into protein function and interaction dynamics within living cells.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-hydroxy-2,2-dimethylpropyl)carbamoylpropanoic acid (CAS No. 2171706-26-4) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features make it an invaluable tool for developing novel therapeutic agents and advancing our understanding of biological processes. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.